5-(4-Chlorophenyl)-2-[(2,4-dichlorobenzyl)sulfanyl]pyrimidine

• IUPAC Name: 5-(4-chlorophenyl)-2-[(2,4-dichlorophenyl)methylsulfanyl]pyrimidine
• InChI: InChI=1S/C17H11Cl3N2S/c18-14-4-1-11(2-5-14)13-8-21-17(22-9-13)23-10-12-3-6-15(19)7-16(12)20/h1-9H,10H2
• InChI Key: UNZLZLHUAOWYFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(N=C2)SCC3=C(C=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C17H11Cl3N2S
• Molecular Weight: 381.7 g/mol

Description

5-(4-Chlorophenyl)-2-[(2,4-dichlorobenzyl)sulfanyl]pyrimidine (CPD) is a synthetic compound that has been studied extensively in recent years. CPD is a member of the pyrimidine family, a group of compounds that are widely used in the pharmaceutical and chemical industries. CPD has been found to have a variety of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties.

Scientific Research Applications

Antifolate Inhibitors and Antitumor Agents

The synthesis of novel pyrimidine derivatives, including compounds closely related to "5-(4-Chlorophenyl)-2-[(2,4-dichlorobenzyl)sulfanyl]pyrimidine," has been explored for their potential as inhibitors of thymidylate synthase (TS) and antitumor agents. These compounds, with modifications on the pyrimidine ring, have shown promising results as nonclassical antifolate inhibitors of TS, with implications for cancer treatment due to their antitumor properties (Gangjee, Mavandadi, Kisliuk, McGuire, & Queener, 1996).

Spectroscopic and Molecular Docking Studies

A comprehensive spectroscopic investigation (FT-IR and FT-Raman) and molecular docking study of a similar compound, "2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile," revealed its potential as a chemotherapeutic agent. The study encompassed vibrational assignments, HOMO-LUMO, NBO, MEP analysis, and molecular docking, suggesting inhibitory activity against GPb, which could indicate anti-diabetic properties (Alzoman et al., 2015).

Antibacterial and Antifungal Activities

Research on novel 4-thiopyrimidine derivatives has demonstrated significant antibacterial and antifungal activities. These compounds, synthesized from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate, showed potential in combating human umbilical vein endothelial cells (HUVEC) and various cancer cell lines, highlighting the importance of these derivatives in developing new antimicrobial agents (Stolarczyk et al., 2018).

Antimalarial Drug Analysis

The structural and bonding analysis of antimalarial drugs closely related to "5-(4-Chlorophenyl)-2-[(2,4-dichlorobenzyl)sulfanyl]pyrimidine" has been a subject of interest. For instance, the investigation of 5-(4-chlorophenyl)-6-ethyl-2, 4-pyrimidinediamine using spectroscopic techniques provided insights into its interaction with the enzyme's active site, contributing to the development of more effective antimalarial therapies (Sherlin et al., 2018).